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Abstract

11-Aminoundecanoic acid, a foundational monomer for the high-performance bioplastic
Nylon-11, has a rich history rooted in the pioneering era of polymer chemistry. Derived primarily
from castor oil, its synthesis represents a significant achievement in the utilization of renewable
resources for advanced materials. This technical guide provides an in-depth exploration of the
history, discovery, and detailed synthetic pathways of 11-aminoundecanoic acid, along with
its polymerization into Nylon-11. The document includes a compilation of quantitative data,
detailed experimental protocols based on available literature, and visualizations of the chemical
processes to serve as a valuable resource for researchers and professionals in the field.

Introduction

11-Aminoundecanoic acid (11-AUA) is a bifunctional molecule containing both a terminal
amine and a terminal carboxylic acid group, making it an ideal monomer for polycondensation
reactions. Its most significant application is in the production of Polyamide 11, or Nylon-11, a
versatile engineering thermoplastic known for its excellent mechanical properties, chemical
resistance, and low moisture absorption.[1][2] The synthesis of 11-AUA is a multi-step process
that begins with ricinoleic acid, the primary component of castor oil.[1][3] This bio-based origin
makes Nylon-11 a more sustainable alternative to petroleum-derived polyamides.[4]
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History and Discovery

The journey of 11-aminoundecanoic acid and Nylon-11 began in the late 1930s, inspired by
the groundbreaking work of Wallace Carothers at DuPont on polyamides like Nylon 6,6.[1]

e 1938: The concept of Nylon-11 was first proposed by Joseph Zeltner, a research director at
Thann & Mulhouse.[1]

e 1940: The first successful synthesis of 11-aminoundecanoic acid was achieved by Michel
Genas and Marcel Kastner, colleagues of Zeltner at Thann & Mulhouse.[1]

e 1944: Marcel Kastner significantly improved the monomer synthesis process.[1]
e 1947: The first patents for Nylon-11 were filed.[1]
e 1950: The first thread of Nylon-11 was produced.[1]

e 1955: Full-scale industrial production of 11-aminoundecanoic acid and Nylon-11
commenced at the Marseilles facility of the company that would later become Arkema, which
remains the primary producer.[1]

Physicochemical Properties
11-Aminoundecanoic Acid

11-aminoundecanoic acid is a white crystalline solid at room temperature.[4][5] Its key
physical and chemical properties are summarized in the table below.
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Property Value References
IUPAC Name 11-aminoundecanoic acid [5]

CAS Number 2432-99-7 [4]

Molecular Formula C11H23NO2 [41[5]

Molar Mass 201.31 g/mol [5]

Melting Point 188-191 °C (370-376 °F) [4]

Boiling Point 480.11 °C (calculated) [6]

Density 1.1720 g/cm3 [4]

Water Solubility

pH dependent; max 3.2 g/L at
25°Cand pH =4

[6]

pKa (amine) 11.15 [6]
pKa (carboxylate) 4.55 [6]
Nylon-11

Nylon-11 is a semi-crystalline polyamide with a range of desirable properties for various

industrial applications.[1]

Property Value References
Density 1.04-1.05 g/cm? [7]
Melting Point 185-190 °C [7]
Tensile Strength 47-58 MPa [7]
Elongation at Break 300-350% [7]
Water Absorption (at 5% (5]

saturation)

Heat Deflection Temperature

~300 °F (~149 °C)
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Synthesis of 11-Aminoundecanoic Acid from Castor
Oil
The industrial synthesis of 11-aminoundecanoic acid is a multi-step process that originates

from castor oil, of which approximately 90% is the triglyceride of ricinoleic acid.[1][2] The overall

process flow is depicted in the following diagram.
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Castor Oil (Triglyceride of Ricinoleic Acid)

Heptaldehyde

10-Undecenoic Acid

11-Bromoundecanoic Acid

Amination (Ammonolysis)

11-Aminoundecanoic Acid
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n H2N-(CH2)10-COOH
(11-Aminoundecanoic Acid)

Polycondensation

H-[NH-(CH2)10-CO]n-OH
(Nylon-11)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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